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Introduction

Corrosion poses a significant challenge across various industries, including infrastructure,
transportation, and oil and gas.[1] The use of corrosion inhibitors is a primary strategy to
mitigate the degradation of metallic materials. Diethanolamine (DEA), an organic compound,
has demonstrated notable efficacy as a corrosion inhibitor, particularly for mild steel in acidic
environments.[2][3] This document provides detailed application notes and experimental
protocols for utilizing potentiostatic polarization techniques to evaluate the corrosion inhibition
properties of Diethanolamine.

Potentiodynamic polarization is an electrochemical method used to determine the corrosion
rate of a material. By varying the potential of a metal sample in a corrosive environment and
measuring the resulting current, a polarization curve is generated. This curve provides valuable
information about the corrosion process, including the corrosion potential (Ecorr) and corrosion
current density (icorr). From these parameters, the inhibition efficiency of a substance like DEA
can be accurately calculated. DEA functions as a mixed-type inhibitor, meaning it reduces both
the anodic and cathodic reactions of the corrosion process.[2][3] Its inhibitory action is
attributed to its ability to buffer the pH of the solution and, more importantly, to adsorb onto the
metal surface, forming a protective layer that impedes the corrosive process.[2][3]
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Data Presentation

The following tables summarize the quantitative data on the corrosion inhibition performance of
Diethanolamine (DEA) on mild steel in a 0.5 M sulfuric acid (H2S0a4) solution at 303 K. The
data is derived from potentiostatic polarization studies.

Table 1: Corrosion Parameters for Mild Steel in 0.5 M H2S0a4 with and without Diethanolamine

(DEA)

Inhibitor
Concentration (M)

Corrosion Potential
(Ecorr) (mV vs.

Corrosion Current
Density (icorr)

Inhibition
Efficiency (%IE)

SCE) (nAlcm?)
Blank (0) -480 1150
1x1077 -478 512 55.3
1x10-° -475 398 65.4
1x10-5 -472 263 77.1
1x10* -470 182 84.2
1x103 -465 130 88.7

Data sourced from Singh et al.[2]

Table 2: Anodic and Cathodic Tafel Slopes for Mild Steel in 0.5 M H2SOa4 with and without

Diethanolamine (DEA)
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Inhibitor Concentration (M) Anodic Tafel Slope (Ba) Cathodic Tafel Slope (Bc)
(mVidec) (mVidec)
Blank (0) 75 125
1x10°7 80 130
1x10-° 82 135
1x10-5 85 140
1x10 88 145
1x103 92 150

Data sourced from Singh et al.[2]

Experimental Protocols

This section outlines the detailed methodology for conducting potentiostatic polarization studies
to evaluate the inhibition effect of Diethanolamine on mild steel corrosion in an acidic medium.

Materials and Equipment

o Working Electrode: Mild steel specimen with a known surface area (e.g., 1 cm?). The
composition of the mild steel should be characterized (e.g., C=0.15%, Mn=1.02%,
Si=0.025%, P=0.025%, and the remainder Fe).[2]

o Reference Electrode: Saturated Calomel Electrode (SCE).
e Counter Electrode: Platinum wire or graphite rod.

e Corrosive Medium: 0.5 M Sulfuric Acid (H2SOa) solution, prepared from analytical grade
H2S0a4 and distilled water.

« Inhibitor: Diethanolamine (DEA) of analytical grade.

» Electrochemical Workstation: Potentiostat/Galvanostat capable of performing
potentiodynamic polarization scans.
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Electrochemical Cell: A three-electrode cell assembly.

Polishing Materials: Emery papers of various grades (e.g., 150, 320, 400, 600 grit).

Degreasing Solvent: Acetone.

Mounting Resin: Epoxy resin or similar insulating material.

Preparation of Working Electrode

o Cut the mild steel into specimens of the desired size (e.g., 1 cm x 1 cm).
e Solder an insulated copper wire to one side of the specimen for electrical connection.

e Mechanically polish the surface of the mild steel specimen using successively finer grades of
emery paper to achieve a smooth and uniform surface.

o Degrease the polished specimen by washing with acetone and then rinse with distilled water.
e Dry the specimen thoroughly.

e Mount the specimen in epoxy resin, leaving a defined surface area (e.g., 1 cm?2) exposed to
the corrosive environment. Ensure the edges and the back of the specimen are completely
sealed.

Preparation of Test Solutions

e Blank Solution: Prepare a 0.5 M H2S0a4 solution by carefully adding the required volume of
concentrated H2SOa to distilled water.

« Inhibitor Solutions: Prepare a series of test solutions by adding different concentrations of
Diethanolamine (e.g., 10-7 M to 103 M) to the 0.5 M H2SOa solution.

Potentiodynamic Polarization Measurement

o Assemble the three-electrode cell with the prepared mild steel working electrode, the
saturated calomel reference electrode, and the platinum counter electrode.

« Fill the cell with the test solution (either the blank or one of the inhibitor solutions).
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e Immerse the electrodes in the solution and allow the system to stabilize for a sufficient time
(e.g., 30 minutes) to reach a steady open-circuit potential (OCP).

o Perform the potentiodynamic polarization scan by sweeping the potential from a cathodic
potential to an anodic potential relative to the OCP (e.g., from -250 mV to +250 mV vs. OCP)
at a slow scan rate (e.g., 1 mV/s).

o Record the resulting current density as a function of the applied potential.

Data Analysis

» Plot the potentiodynamic polarization curve as the logarithm of the current density (log i)
versus the electrode potential (E). This is known as a Tafel plot.

« ldentify the linear regions of the anodic and cathodic branches of the Tafel plot.

o Extrapolate the linear Tafel segments to the corrosion potential (Ecorr). The intersection point
of the extrapolated lines gives the corrosion current density (icorr).

» Calculate the inhibition efficiency (%IE) using the following equation:
%IE = [(icorr(blank) - icorr(inhibitor)) / icorr(blank)] x 100
where:
o icorr(blank) is the corrosion current density in the absence of the inhibitor.
o icorr(inhibitor) is the corrosion current density in the presence of the inhibitor.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for potentiostatic polarization.
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Inhibition Mechanism of Diethanolamine
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Caption: DEA corrosion inhibition mechanism.

Logical Relationship of Potentiostatic Polarization Data
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Caption: Data analysis logic for polarization curves.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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